Cas no 7465-52-3 (Decanedioic acid,4,7-bis(3-methoxy-3-oxopropyl)-4,7-dinitro-, 1,10-dimethyl ester)
7465-52-3 structure
Product Name:Decanedioic acid,4,7-bis(3-methoxy-3-oxopropyl)-4,7-dinitro-, 1,10-dimethyl ester
CAS No:7465-52-3
MF:C20H32N2O12
MW:492.474287033081
CID:578211
PubChem ID:345496
Update Time:2025-04-19
Decanedioic acid,4,7-bis(3-methoxy-3-oxopropyl)-4,7-dinitro-, 1,10-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Decanedioic acid,4,7-bis(3-methoxy-3-oxopropyl)-4,7-dinitro-, 1,10-dimethyl ester
- 7465-52-3
- dimethyl 4,7-bis(3-methoxy-3-oxopropyl)-4,7-dinitrodecanedioate
- NSC-403137
- NSC403137
- DTXSID20323142
-
- Inchi: 1S/C20H32N2O12/c1-31-15(23)5-9-19(21(27)28,10-6-16(24)32-2)13-14-20(22(29)30,11-7-17(25)33-3)12-8-18(26)34-4/h5-14H2,1-4H3
- InChI Key: ROBBWICTEIZDHS-UHFFFAOYSA-N
- SMILES: [O-][N+](C(CCC(=O)OC)(CCC(=O)OC)CCC(CCC(=O)OC)(CCC(=O)OC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 492.19556
- Monoisotopic Mass: 492.19552446g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 19
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 197Ų
Experimental Properties
- PSA: 191.48
Decanedioic acid,4,7-bis(3-methoxy-3-oxopropyl)-4,7-dinitro-, 1,10-dimethyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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